5-Bromobenzo[c]phenanthrene

• IUPAC Name: 5-bromobenzo[c]phenanthrene
• InChI: InChI=1S/C18H11Br/c19-17-11-13-10-9-12-5-1-2-6-14(12)18(13)16-8-4-3-7-15(16)17/h1-11H
• InChI Key: WWCQJSKCEVYQID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C4=CC=CC=C4C(=C3)Br
• Molecular Formula: C18H11Br
• Molecular Weight: 307.2 g/mol
• CAS No.: 89523-51-3

Description

5-Bromobenzo[c]phenanthrene is an organic compound with the molecular formula C18H11Br It is a derivative of benzo[c]phenanthrene, where a bromine atom is substituted at the 5th position of the phenanthrene ring system

Scientific Research Applications

5-Bromobenzo[c]phenanthrene has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and materials.

Biology: Studied for its interactions with biological macromolecules and potential as a probe in biochemical assays.

Medicine: Investigated for its potential pharmacological properties and as a precursor in the synthesis of bioactive compounds.

Industry: Utilized in the development of advanced materials, including organic semiconductors and light-emitting diodes.

Safety and Hazards

5-Bromobenzo[c]phenanthrene is labeled with the signal word “Warning” and the hazard statement H302, indicating that it is harmful if swallowed. Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Mechanism of Action

Biochemical Pathways

For instance, phenanthrene, a related compound, is degraded by the strain Alcaligenes ammonioxydans . The degradation process involves several metabolites, including salicylic acid, catechol, and various phthalic acid derivatives .

Pharmacokinetics

It also inhibits CYP1A2 and CYP2C19 enzymes . These properties can impact the compound’s bioavailability and its overall effect in the body.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 5-Bromobenzo[c]phenanthrene. For instance, the pH, temperature, and presence of other compounds can affect its solubility and therefore its bioavailability . More research is needed to understand these effects in detail.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Bromobenzo[c]phenanthrene typically involves the bromination of benzo[c]phenanthrene. One common method includes the use of bromine in the presence of a catalyst such as iron or aluminum chloride. The reaction is carried out under controlled conditions to ensure selective bromination at the desired position.

Industrial Production Methods: Industrial production of this compound may involve large-scale bromination processes using similar methods as described above. The reaction conditions are optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Types of Reactions:

Substitution Reactions: this compound can undergo nucleophilic substitution reactions where the bromine atom is replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of various oxidized derivatives.

Reduction Reactions: Reduction of this compound can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the removal of the bromine atom and formation of benzo[c]phenanthrene.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium amide, sodium thiolate, or sodium alkoxide in solvents like dimethyl sulfoxide or tetrahydrofuran.

Oxidation: Potassium permanganate in acidic or neutral conditions, chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in ether, sodium borohydride in methanol or ethanol.

Major Products:

Substitution Products: Various substituted benzo[c]phenanthrene derivatives depending on the nucleophile used.

Oxidation Products: Oxidized derivatives such as benzo[c]phenanthrene-5,6-dione.

Reduction Products: Benzo[c]phenanthrene.

Comparison with Similar Compounds

Benzo[c]phenanthrene: The parent compound without the bromine substitution.

5-Chlorobenzo[c]phenanthrene: A similar compound with a chlorine atom instead of bromine.

5-Iodobenzo[c]phenanthrene: A similar compound with an iodine atom instead of bromine.

Uniqueness: 5-Bromobenzo[c]phenanthrene is unique due to the presence of the bromine atom, which imparts distinct chemical reactivity and physical properties. The bromine atom’s size and electronegativity influence the compound’s interactions and reactivity, making it a valuable intermediate in organic synthesis and a useful probe in scientific research.

Synthesis routes and methods I

Procedure details

180 g of the 1-bromo-4-[1-(2-methoxyvinyl) phenyl]naphthalene obtained and 1.0 L of dichloromethane were placed in a flask. During stirring at room temperature, 25 mL of methanesulfonic acid were added to the flask. Stirring was conducted at room temperature for 8 hours. After the completion of the reaction, 1 L of a 10% aqueous solution of potassium carbonate was added. An aqueous phase was removed and an organic phase which had been separated was washed with water and saturated brine, and then dried with magnesium sulfate. After the magnesium sulfate was filtered out, the organic phase was concentrated. The resulting residue was purified by means of silica gel column chromatography, whereby 24.4 g (yield: 15%) of 5-bromobenzo[c]phenanthrene was obtained.

Synthesis routes and methods II

Procedure details

180 g of 1-bromo-4-[2-(2-methoxyvinyl)phenyl]naphthalene and 1.0 L of dichloromethane were placed. 25 mL of methanesulfonic acid was added at room temperature while stirring. The stirring was conducted for 8 hours at room temperature. After the completion of the reaction, 1 L of an aqueous solution of 10% potassium carbonate was added. After removing an aqueous phase, an organic phase was washed with water and saturated saline, and dried with magnesium sulfate. After filtering off magnesium sulfate, the organic phase was concentrated. The residues were purified by silica gel column chromatography, whereby 24.4 g (yield 15%) of 5-bromobenzo[c]phenanthrene as an intended product was obtained.

Synthesis routes and methods III

Procedure details

A reaction vessel was charged with 180 g of 1-bromo-4-[2-(2-methoxyvinyl)phenyl]naphthalene and 1.0 L of dichloromethane. 25 mL of methanesulfonic acid was added to the mixture at room temperature with stirring. The mixture was stirred at room temperature for 8 hours. After completion of the reaction, 1 L of a 10% potassium carbonate aqueous solution was added to the mixture. After removing the aqueous phase, the organic phase was washed with water and a saturated sodium chloride solution, and dried over magnesium sulfate. After removing magnesium sulfate by filtration, the organic phase was concentrated. The residue was purified by silica gel column chromatography to obtain 24.4 g of the target 5-bromobenzo[c]phenanthrene (yield: 15%).